Cas no 1610526-18-5 (2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetone)

• Product Name: 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetone
• CAS No: 1610526-18-5
• MF: C₁₂H₁₈N₄O₇
• MW: 330.293922901154
• CID: 4744430
• Update Time: 2023-11-22

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetone Chemical and Physical Properties

Names and Identifiers

• 5-(2-oxopropylideneamino)-6-D-ribitylaminouracil
• 5-OP-RU
• 5-(2-oxopropylideneamino)-6-(D-ribitylamino)uracil
• Q27147804
• 5-(2-Oxopropylideneamino)-6-[[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]amino]uracil
• 1-deoxy-1-({2,6-dioxo-5-[(EE)-(2-oxopropylidene)amino]-1,2,3,6-tetrahydropyrimidin-4-yl}amino)-D-ribitol
• 5-((2-Oxopropylidene)amino)-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)pyrimidine-2,4(1H,3H)-dione
• 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetone

• Inchi： 1S/C12H18N4O7/c1-5(18)2-13-8-10(15-12(23)16-11(8)22)14-3-6(19)9(21)7(20)4-17/h2,6-7,9,17,19-21H,3-4H2,1H3,(H3,14,15,16,22,23)/b13-2+/t6-,7+,9-/m0/s1
• InChI Key： LXKLTDXEFFOBPT-CEKOQDAHSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CNC1=C(C(NC(N1)=O)=O)/N=C/C(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 546
• XLogP3: -3
• Topological Polar Surface Area: 181

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides